N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide

• Molecular Formula: C27H28Cl2N2O3S
• Molecular Weight: 531.5 g/mol
• IUPAC Name: N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide
• InChI: InChI=1S/C27H28Cl2N2O3S/c28-24-11-12-25(29)26(18-24)35(33,34)31(19-23-9-5-2-6-10-23)20-27(32)30-15-13-22(14-16-30)17-21-7-3-1-4-8-21/h1-12,18,22H,13-17,19-20H2
• InChI Key: HPEALXRAAKCHLN-UHFFFAOYSA-N
• SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN(CC3=CC=CC=C3)S(=O)(=O)C4=C(C=CC(=C4)Cl)Cl

Description

N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide, also known as compound 21, is a novel small molecule that has shown promising results in scientific research. It belongs to the class of sulfonamides and has been extensively studied for its potential use in various biomedical applications.

Mechanism of Action

The mechanism of action of N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21 is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Compound 21 has been shown to have several biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve cognitive function. In addition, it has been shown to have a positive effect on the cardiovascular system by reducing blood pressure and improving blood flow.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21 in lab experiments is its high potency and selectivity. It has been shown to be effective at very low concentrations, which makes it a valuable tool for studying various biological processes. However, one of the limitations of using N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21 is its relatively low solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for research on N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its potential use in the development of new anti-inflammatory drugs. In addition, further research is needed to fully understand the mechanism of action of N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21 and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide 21 involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with N-benzyl-N-(4-benzylpiperidin-1-yl) acetamide in the presence of triethylamine. The resulting N-benzyl-N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-2,5-dichlorobenzenesulfonamide is then treated with oxalyl chloride and N,N-dimethylformamide to obtain the final product.

Scientific Research Applications

Compound 21 has been studied extensively for its potential use in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. In addition, it has been found to be effective in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.